Cas no 626-84-6 (ethanol, 2-methoxy-, carbonate (2:1))

• Product Name: ethanol, 2-methoxy-, carbonate (2:1)
• CAS No: 626-84-6
• MF: C₇H₁₄O₅
• MW: 178.183063030243
• MDL: MFCD33022136
• CID: 863874
• PubChem ID: 94900
• Update Time: 2025-10-23

ethanol, 2-methoxy-, carbonate (2:1) Chemical and Physical Properties

Names and Identifiers

• ethanol, 2-methoxy-, carbonate (2:1)
• Bis(2-methoxyethyl) carbonate
• Carbonic acid bis(2-methoxyethyl) ester
• Ethanol, 2-methoxy-, carbonate
• NSC 7314
• NSC7314
• carbonic acid bis-(2-methoxy-ethyl ester)
• G71952
• bis(2-methoxyethyl)carbonate
• NSC-7314
• DTXSID80978172
• 626-84-6
• DTXCID501405496
• Ethanol, 2-methoxy-, carbonate (2:1) (9CI)
• SCHEMBL302273

• MDL： MFCD33022136
• Inchi： 1S/C7H14O5/c1-9-3-5-11-7(8)12-6-4-10-2/h3-6H2,1-2H3
• InChI Key： STLGQBDVSTWGIP-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCOC)CCOC

Computed Properties

• Exact Mass: 214.10524
• Monoisotopic Mass: 178.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.0988
• Boiling Point: 231°C (estimate)
• Flash Point: 85.7°C
• Refractive Index: 1.4204 (estimate)
• PSA: 116.45

Additional information on ethanol, 2-methoxy-, carbonate (2:1)

Properties and Applications of Ethanol, 2-methoxy-, Carbonate (2:1) (CAS No. 626-84-6)

Ethanol, 2-methoxy-, carbonate (2:1), with the CAS number 626-84-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and organic synthesis. This compound, also known as dimethyl carbonate (DMC) derivative, is a white crystalline solid at room temperature and is widely recognized for its versatility in various chemical reactions. Its molecular structure consists of a carbonic acid ester linkage between two methoxy groups and ethanol, forming a stable and highly reactive intermediate.

The synthesis of ethanol, 2-methoxy-, carbonate (2:1) involves the reaction of methanol with carbon dioxide under controlled conditions, typically catalyzed by metal alkoxides or zeolite-based catalysts. This process not only highlights the compound's importance in industrial applications but also underscores its role in sustainable chemistry. Recent advancements in catalytic systems have improved the efficiency and selectivity of this reaction, making it more environmentally friendly and cost-effective.

One of the most notable applications of ethanol, 2-methoxy-, carbonate (2:1) is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its ability to undergo nucleophilic substitution reactions makes it an excellent precursor for constructing complex molecular frameworks. For instance, it has been utilized in the preparation of beta-blockers, antiviral agents, and anti-inflammatory drugs. The compound's compatibility with green chemistry principles has further enhanced its appeal, as it can be derived from renewable resources and minimizes hazardous byproducts.

In organic synthesis, ethanol, 2-methoxy-, carbonate (2:1) is valued for its role as a carbon source and solvent. It can be employed in the production of fine chemicals, polymers, and specialty materials. The compound's reactivity allows for the introduction of various functional groups into molecular structures, facilitating the development of novel compounds with tailored properties. Researchers have also explored its use in asymmetric synthesis, where it aids in the creation of enantiomerically pure compounds essential for pharmaceutical applications.

Recent studies have demonstrated the potential of ethanol, 2-methoxy-, carbonate (2:1) in biocatalysis and enzymatic reactions. Its structural features enable it to act as a substrate or co-substrate for enzymes involved in metabolic pathways. This has opened up new avenues for drug discovery and bioprocessing techniques. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale industrial processes without significant degradation.

The safety profile of ethanol, 2-methoxy-, carbonate (2:1) is another critical aspect that contributes to its widespread use. Unlike some traditional solvents and intermediates, this compound exhibits low toxicity and volatility, making it safer for handling and disposal. Regulatory agencies have recognized its favorable safety profile, which has led to its adoption in both research laboratories and manufacturing facilities. Furthermore, its environmental compatibility aligns with global efforts to reduce chemical waste and promote sustainable practices.

As research continues to evolve, the applications of ethanol, 2-methoxy-, carbonate (2:1) are expected to expand further. Innovations in synthetic methodologies and process optimization are likely to uncover new uses for this versatile compound. The integration of computational chemistry and artificial intelligence into drug discovery processes may also enhance the utilization of ethanol, 2-methoxy-, carbonate (2:1) as a building block for novel therapeutics. The ongoing development of advanced catalytic systems could further streamline its production and application.

The impact of ethanol, 2-methoxy-, carbonate (2:1) on industrial chemistry cannot be overstated. Its role as a bridging molecule between renewable resources and high-value products underscores its importance in modern chemical manufacturing. As industries strive to meet sustainability goals while maintaining high standards of product quality, compounds like ethanol, 2-methoxy-, carbonate (2:1) will continue to play a pivotal role in shaping the future of chemical innovation.